N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide

• IUPAC Name: N-[2-(butanoylamino)phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C18H20N2O2S/c1-3-8-17(21)19-14-10-5-6-11-15(14)20-18(22)13-9-4-7-12-16(13)23-2/h4-7,9-12H,3,8H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: ZPGVBOLHMUCJIH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=CC=C2SC
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide, also known as MPT0B392, is a novel small molecule compound that has gained attention in the field of cancer research due to its potential anti-cancer properties.

Mechanism of Action

The mechanism of action of N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide is not fully understood, but it is believed to target multiple pathways that are important for cancer cell survival and proliferation. This compound has been shown to inhibit the activity of several enzymes that are involved in cancer cell metabolism, such as hexokinase and lactate dehydrogenase. It has also been found to inhibit the activity of the protein kinase CK2, which is involved in cell signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in cancer cells. It has been found to decrease glucose uptake and lactate production, which are important for cancer cell metabolism. This compound has also been shown to decrease the expression of several proteins that are involved in cancer cell survival and proliferation, such as Bcl-2 and cyclin D1. In addition, this compound has been found to increase the expression of proteins that are involved in apoptosis, such as cleaved caspase-3.

Advantages and Limitations for Lab Experiments

N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has also been found to have low toxicity in animal models, which makes it a promising candidate for further preclinical studies. However, there are also some limitations to using this compound in lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer to cells or animals. In addition, the mechanism of action of this compound is not fully understood, which makes it challenging to design experiments to test its effects.

Future Directions

There are several future directions for research on N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide. One area of interest is to investigate its potential as a combination therapy with other anti-cancer drugs. This compound has been shown to have synergistic effects with several other drugs, such as cisplatin and paclitaxel. Another area of interest is to further elucidate the mechanism of action of this compound. This could involve identifying the specific proteins and pathways that are targeted by the compound. Finally, there is a need for further preclinical studies to evaluate the safety and efficacy of this compound in animal models of cancer.

Scientific Research Applications

N-[2-(butyrylamino)phenyl]-2-(methylthio)benzamide has been studied extensively for its potential anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been found to inhibit tumor growth in animal models of cancer.